Cas no 1805422-06-3 (5-Bromo-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805422-06-3
• MF: C₇H₂BrF₅IN
• MW: 401.897970676422
• CID: 4862662
• Update Time: 2025-05-23

5-Bromo-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5IN/c8-2-1-15-5(7(11,12)13)4(14)3(2)6(9)10/h1,6H
• InChI Key： YFAAKJATCFWSQY-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC=C(C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine

5-Bromo-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 5-Bromo-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805422-06-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, featuring bromine, iodine, difluoromethyl, and trifluoromethyl groups at specific positions on the pyridine ring. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development in fields such as agrochemicals, pharmaceuticals, and materials science.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry due to their ability to modulate biological activities through halogen bonding and other non-covalent interactions. The difluoromethyl and trifluoromethyl groups in this compound are particularly interesting, as they contribute to both electron-withdrawing effects and unique steric profiles. These features make the compound a promising candidate for designing novel bioactive molecules with enhanced selectivity and potency.

The synthesis of 5-Bromo-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine involves a series of advanced organic reactions, including nucleophilic aromatic substitution, electrophilic fluorination, and iodination. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of its production processes.

In terms of applications, this compound has shown potential as a precursor for developing next-generation pesticides with improved efficacy against agricultural pests. Its ability to inhibit key enzymes involved in pest metabolism makes it a valuable lead compound for agrochemical research. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent breakthroughs in computational chemistry have enabled detailed studies of the electronic structure of 5-Bromo-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine. Quantum mechanical calculations have revealed insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. These findings have been instrumental in guiding the design of more efficient synthetic routes and optimizing its performance in practical applications.

The compound's bromine and iodine substituents also play a crucial role in its reactivity. Bromine is known for its moderate electronegativity, which can influence the molecule's ability to participate in polar reactions, while iodine's larger atomic size introduces significant steric effects that can modulate reaction pathways. The interplay between these substituents creates a dynamic chemical environment that is both challenging and rewarding for researchers.

In conclusion, 5-Bromo-4-(difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805422-06-3) stands out as a versatile compound with immense potential across multiple disciplines. Its unique substitution pattern, combined with cutting-edge synthetic methods and computational insights, positions it as a key player in advancing modern chemical research. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to make significant contributions to the development of innovative solutions in agriculture, medicine, and materials science.